Cas no 27472-21-5 ((3,4-Diethoxyphenyl)acetonitrile)

(3,4-Diethoxyphenyl)acetonitrile structure
27472-21-5 structure
Product Name:(3,4-Diethoxyphenyl)acetonitrile
CAS No:27472-21-5
MF:C12H15NO2
MW:205.253003358841
MDL:MFCD00060715
CID:53160
PubChem ID:520318
Update Time:2025-04-18

(3,4-Diethoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-Diethoxyphenyl)acetonitrile
    • 3,4-Diethoxyphenylacetonitrile
    • (3,4-Diethoxyphenyl)acetonitrile
    • (3,4-Diethoxyphenyl)acetonitrile #
    • A819083
    • Benzeneacetonitrile, 3,4-diethoxy-
    • Z56872847
    • (3,4-diethoxy-phenyl)-acetonitrile
    • EU-0052082
    • SR-01000524006-1
    • 3,4-diethoxybenzene acetonitrile
    • 3,4-diethoxy-benzyl cyanide
    • FT-0638706
    • DTXSID60181900
    • EINECS 248-479-7
    • Enamine_005113
    • 3,4-diethoxybenzyl cyanide
    • AKOS000115158
    • SCHEMBL2967916
    • 27472-21-5
    • FS-5559
    • Oprea1_371438
    • SR-01000524006
    • J-016776
    • EC 248-479-7
    • 2-(3,4-diethoxyphenyl)-acetonitrile
    • IDI1_007700
    • HMS1408I09
    • NS00002169
    • CS-0299272
    • F83552
    • MFCD00060715
    • ALBB-020763
    • STK349291
    • DB-021880
    • FD70871
    • DTXCID60104391
    • 248-479-7
    • MDL： MFCD00060715
    • Inchi： 1S/C12H15NO2/c1-3-14-11-6-5-10(7-8-13)9-12(11)15-4-2/h5-6,9H,3-4,7H2,1-2H3
    • InChI Key： OBDKFHFLERWBBI-UHFFFAOYSA-N
    • SMILES： O(CC)C1C=C(CC#N)C=CC=1OCC

Computed Properties

  • Exact Mass: 205.11000
  • Monoisotopic Mass: 205.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 42.2A^2

Experimental Properties

  • Density: 1.043
  • Melting Point: 33-35°C
  • Boiling Point: 130°C 1mm
  • Flash Point: 119.5°C
  • Refractive Index: 1.505
  • PSA: 42.25000
  • LogP: 2.55008

(3,4-Diethoxyphenyl)acetonitrile Security Information

  • Hazardous Material transportation number：UN 3439
  • Hazard Category Code： 20/21-22-36/37/38
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT, IRRITANT-HARMFUL
  • Risk Phrases：R20/21

(3,4-Diethoxyphenyl)acetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

(3,4-Diethoxyphenyl)acetonitrile Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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